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Compound of Interest

Compound Name: Diallylmelamine

Cat. No.: B146501 Get Quote

Essential Safety and Handling Guide for
Diallylmelamine
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Diallylmelamine (CAS No. 91-77-0). Adherence to these

procedures is critical to ensure a safe laboratory environment.

Chemical and Physical Properties
Diallylmelamine is a white to off-white crystalline powder. A summary of its key physical and

chemical properties is provided in the table below for quick reference.

Property Value

Chemical Formula C₉H₁₄N₆

Molecular Weight 206.25 g/mol

Appearance White to off-white crystalline powder

Melting Point 140-142°C
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Hazard Identification and Personal Protective
Equipment (PPE)
Diallylmelamine is classified as a substance that causes skin and serious eye irritation.[1] It is

imperative to use appropriate personal protective equipment (PPE) to minimize exposure.

Summary of Required Personal Protective Equipment

Protection Type Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact with

Diallylmelamine dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.

Gloves must be inspected prior

to use and disposed of

properly after.

Body Protection
Lab coat or other protective

clothing.

To prevent skin contact with

the product.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95) should be used when

engineering controls are not

sufficient to control airborne

dust.

To avoid inhalation of dust.

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of

Diallylmelamine and ensure the safety of laboratory personnel.

Procedural Guidance for Handling:

Avoid contact with skin and eyes.[2]
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Avoid inhalation of dust.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where Diallylmelamine is handled.[2]

Storage Plan:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
In the event of an emergency, immediate and appropriate action is crucial.

Spill Response Plan:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Increase ventilation to the area, if safe to do so.

Contain: Prevent further spread of the powder. Avoid sweeping with a dry broom, which can

create airborne dust.

Absorb: Gently cover the spill with an inert absorbent material, such as sand or vermiculite.

Collect: Carefully scoop the absorbed material into a labeled, sealable container for disposal.

Decontaminate: Clean the spill area with soap and water.

Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them according

to regulations.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
All Diallylmelamine waste, including contaminated materials from spill cleanup, must be

treated as hazardous waste.

Step-by-Step Disposal Guidance:

Collect: Place all Diallylmelamine waste in a clearly labeled, sealed, and compatible waste

container.

Segregate: Store the waste container separately from other chemical waste streams.

Dispose: Arrange for disposal by a licensed hazardous waste disposal company. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of

Diallylmelamine down the drain or in regular trash.

Logical Workflow for Safe Handling of
Diallylmelamine
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Safe Handling Workflow for Diallylmelamine
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Caption: Safe Handling Workflow for Diallylmelamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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